Cas no 1402447-01-1 (5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1402447-01-1
• MF: C₆H₅F₃N₂O₂
• MW: 194.111311674118
• MDL: MFCD26685597
• CID: 4597129
• Update Time: 2025-05-20

5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

• MDL： MFCD26685597
• Inchi： 1S/C6H5F3N2O2/c1-2-3(5(12)13)4(11-10-2)6(7,8)9/h1H3,(H,10,11)(H,12,13)
• InChI Key： AHUBQVNLBWQHPZ-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)=C(C(O)=O)C(C)=N1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 334.4±42.0 °C at 760 mmHg
• Flash Point: 156.0±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

5-Methyl-3-(Trifluoromethyl)-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1402447-01-1, known as 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its research.

The molecular structure of 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is characterized by a pyrazole ring, a five-membered heterocyclic compound containing two nitrogen atoms. The substituents on the ring include a methyl group at position 5 and a trifluoromethyl group at position 3, along with a carboxylic acid group at position 4. This combination of functional groups imparts the molecule with unique electronic and steric properties, making it suitable for various applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and material science. The presence of electron-withdrawing groups like the trifluoromethyl group enhances the molecule's stability and reactivity, making it a promising candidate for use in pharmaceuticals and agrochemicals. Additionally, the carboxylic acid group provides versatility in terms of functionalization, enabling the molecule to be incorporated into larger structures or used as a building block in synthetic chemistry.

The synthesis of 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid typically involves multi-step organic reactions, often utilizing palladium-catalyzed coupling reactions or other advanced methodologies. Researchers have explored various strategies to optimize the synthesis process, ensuring high yields and purity. These efforts have been supported by computational chemistry tools, which aid in predicting reaction pathways and identifying optimal conditions.

In terms of applications, this compound has shown potential in the development of new drugs targeting specific biological pathways. Its ability to interact with proteins and enzymes makes it a valuable tool in medicinal chemistry. Furthermore, its stability under harsh conditions suggests its suitability for use in industrial processes, such as catalysis or polymer synthesis.

Recent advancements in the study of pyrazole derivatives have focused on their role in energy storage materials. For instance, researchers have investigated the use of these compounds as precursors for carbon-based materials with high surface area and conductivity. The trifluoromethyl group's electron-withdrawing nature contributes to the formation of robust carbon frameworks, which are essential for applications like supercapacitors and lithium-ion batteries.

The environmental impact of synthesizing and using this compound is another area of interest. Scientists are exploring green chemistry approaches to minimize waste and reduce energy consumption during production. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As advancements continue to be made in synthetic methods and application studies, this compound is poised to play an increasingly important role in both academic and industrial settings.